Cas no 95211-71-5 (11-methyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one)

• Product Name: 11-methyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one
• CAS No: 95211-71-5
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• MDL: MFCD01910044
• CID: 803825
• PubChem ID: 2790041
• Update Time: 2025-05-21

11-methyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one Chemical and Physical Properties

Names and Identifiers

• [1]Benzothieno[2,3-d]pyrimidin-4(1H)-one,5,6,7,8-tetrahydro-7-methyl-
• 7-Methyl-5,6,7,8-Tetrahydro[1]Benzothieno[2,3-d]Pyrimidin-4(3H)-One
• 7-Methyl-5,6,7,8-tetrahydrobenzo[b]thieno[2,3-d]pyrimidin-4(3H)-one
• 7-methyl-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• 7-Methyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one
• (1)Benzothieno(2,3-d)pyrimidin-4(1H)-one,5,6,7,8-tetrahydro-7-methyl
• 5,6,7,8-Tetrahydro-7-methyl-(1)benzothieno(2,3-d)pyrimidin-4(1H)-one
• 7-methyl-3,5,6,7,8-pentahydrobenzo[b]thiopheno[2,3-d]pyrimidin-4-one
• 7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4[3H]one
• 7-methyl-5,6,7,8-tetrahydrobenzo<b>thieno<2,3-d>pyrimidine-4-one
• Z56876394
• BRN 5338843
• CCG-237901
• Oprea1_730510
• F1142-3898
• (1)Benzothieno(2,3-d)pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-7-methyl-
• 11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one
• AKOS005566400
• [1]Benzothieno[2,3-d]pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-7-methyl-
• EN300-17087
• AB00103080-01
• AKOS000281409
• Oprea1_083488
• 7-methyl-5,6,7,8-tetrahydro[1]benzothieno [2,3-d]pyrimidin-4[3h]-one
• EU-0038425
• Cambridge id 6158569
• SCHEMBL14459794
• DTXSID20915066
• AKOS016042959
• MFCD01910044
• 95211-71-5
• 7-methyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-ol
• STK634620
• DB-359900
• 11-methyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one

• MDL： MFCD01910044
• Inchi： 1S/C11H12N2OS/c1-6-2-3-7-8(4-6)15-11-9(7)10(14)12-5-13-11/h5-6H,2-4H2,1H3,(H,12,13,14)
• InChI Key： YSMXTYUERRJGMR-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC=N2)=O)C2=C1CC(C)CC2

Computed Properties

• Exact Mass: 220.06700
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.52
• Melting Point: 242-244℃
• Boiling Point: 477.1°C at 760 mmHg
• Flash Point: 242.3°C
• Refractive Index: 1.772
• PSA: 73.99000
• LogP: 2.10940

11-methyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one Security Information

• RTECS：DL8355040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 11-methyl-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),5-trien-3-one

Introduction to 11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-trien-3-one (CAS No. 95211-71-5)

11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-trien-3-one, with the CAS number 95211-71-5, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of tricyclic heterocycles, which are known for their diverse biological activities and therapeutic potential.

The molecular structure of 11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-trien-3-one is characterized by a tricyclic system with a thioether (S) and two nitrogen (N) atoms incorporated into the ring system. The presence of these heteroatoms imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various chemical and biological studies.

In the realm of medicinal chemistry, 11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-trien-3-one has been investigated for its potential as a lead compound in drug discovery efforts. Recent studies have highlighted its ability to modulate specific biological pathways and receptors, which could be leveraged for the development of novel therapeutic agents.

One of the key areas of research involving this compound is its interaction with enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have shown that 11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-trien-3-one can selectively bind to certain protein targets, thereby inhibiting or modulating their activity. This property makes it a promising candidate for further exploration in the context of neuroprotective therapies.

Beyond neurodegenerative diseases, this compound has also shown potential in cancer research. Preclinical studies have demonstrated that 11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-trien-3-one can exhibit antiproliferative effects on various cancer cell lines by interfering with key signaling pathways involved in cell growth and survival. These findings suggest that this compound could be further developed as a potential anticancer agent.

In addition to its biological activities, the synthesis and chemical properties of 11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-trien-3-one have been extensively studied to optimize its production and enhance its stability and solubility. Researchers have developed several synthetic routes to access this compound efficiently, which is crucial for large-scale production and pharmaceutical applications.

The solubility and stability of 11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-trien-3-one are important factors that influence its bioavailability and therapeutic efficacy. Recent advancements in formulation science have led to the development of novel delivery systems that improve the pharmacokinetic properties of this compound, making it more suitable for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-trien-3-one in various disease models. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and preliminary efficacy signals in target patient populations.

In conclusion, 11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),5-trien-3-one (CAS No. 95211-71-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent in various disease areas.